Cas no 1869061-64-2 (N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide)

N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide is a fluorinated pyrrolidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The cyclopropylmethyl and difluoropyrrolidine moieties contribute to its unique structural and electronic properties, enhancing metabolic stability and binding affinity in drug design. The difluorination at the 4-position of the pyrrolidine ring can influence conformational rigidity and lipophilicity, making it a valuable intermediate for bioactive molecule synthesis. Its well-defined stereochemistry and functional group compatibility further support its utility in the development of protease inhibitors, receptor modulators, or other targeted therapeutics. The compound’s purity and stability under standard conditions ensure reliable performance in synthetic applications.
N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide structure
1869061-64-2 structure
Product Name:N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
CAS No:1869061-64-2
MF:C9H14F2N2O
MW:204.217069149017
CID:5049160
Update Time:2025-06-09

N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
    • N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
    • Inchi: 1S/C9H14F2N2O/c10-9(11)3-7(13-5-9)8(14)12-4-6-1-2-6/h6-7,13H,1-5H2,(H,12,14)
    • InChI Key: AHDZBEUQHBTVLR-UHFFFAOYSA-N
    • SMILES: FC1(CNC(C(NCC2CC2)=O)C1)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.1

N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N298641-100mg
N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2
100mg
$ 95.00 2022-06-03
TRC
N298641-500mg
N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2
500mg
$ 365.00 2022-06-03
TRC
N298641-1g
N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2
1g
$ 570.00 2022-06-03
Life Chemicals
F1907-2164-0.25g
N-(cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-2164-0.5g
N-(cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-2164-1g
N-(cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-2164-2.5g
N-(cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-2164-5g
N-(cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-2164-10g
N-(cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide
1869061-64-2 95%+
10g
$1684.0 2023-09-07

Additional information on N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide

Recent Advances in the Study of N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide (CAS: 1869061-64-2)

N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide (CAS: 1869061-64-2) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the cyclopropylmethyl and difluoropyrrolidine moieties, contribute to its distinct physicochemical properties and biological interactions. Recent synthetic methodologies have optimized the production of N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide, enabling higher yields and purity, which are critical for its application in preclinical and clinical studies. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability of its synthesis.

In terms of biological activity, preliminary studies suggest that N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide exhibits promising interactions with specific enzyme targets, particularly those involved in neurological and metabolic disorders. For instance, research has indicated its potential as a modulator of GABA receptors, which could have implications for the treatment of anxiety and epilepsy. Additionally, its role in inhibiting certain kinases has been investigated, highlighting its utility in oncology research.

Recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further development. Moreover, its stability under physiological conditions and low toxicity profile underscore its potential as a lead compound in drug discovery pipelines.

The therapeutic potential of N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide extends beyond its immediate applications. Its versatility as a building block in medicinal chemistry allows for the design of derivatives with enhanced efficacy and selectivity. Researchers are actively exploring its incorporation into prodrugs and combination therapies, aiming to address unmet medical needs in areas such as neurodegenerative diseases and cancer.

In conclusion, N-(Cyclopropylmethyl)-4,4-difluoropyrrolidine-2-carboxamide (CAS: 1869061-64-2) represents a promising compound with broad applicability in chemical biology and drug development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. The integration of advanced synthetic techniques and robust biological evaluations will be pivotal in translating these findings into clinical applications.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.